Cas no 60835-74-7 (4'-Formylbenzo-18-crown 6-Ether)

4'-Formylbenzo-18-crown 6-Ether structure
60835-74-7 structure
Product Name:4'-Formylbenzo-18-crown 6-Ether
CAS No:60835-74-7
MF:C17H24O7
MW:340.3683
MDL:MFCD00388882
CID:953612
PubChem ID:87570213
Update Time:2024-11-09

4'-Formylbenzo-18-crown 6-Ether Chemical and Physical Properties

Names and Identifiers

    • 4'-formylbenzo-18-crown 6-ether
    • 2,5,8,11,14,17-hexaoxabicyclo[16.4.0]docosa-1(18),19,21-triene-20-carbaldehyde
    • 2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecine-18-carbaldehyde
    • F0451
    • 2,3-(4-Formylbenzo)-1,4,7,10,13,16-hexaoxacyclooctadec-2-ene
    • 3,4-[Ethylenebis(oxyethyleneoxyethyleneoxy)]benzaldehyde
    • 4'-Formylbenzo-18-crown 6-Ether
    • MDL: MFCD00388882
    • Inchi: 1S/C17H24O7/c18-14-15-1-2-16-17(13-15)24-12-10-22-8-6-20-4-3-19-5-7-21-9-11-23-16/h1-2,13-14H,3-12H2
    • InChI Key: ALMXRNQJWRGNMG-UHFFFAOYSA-N
    • SMILES: O1C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC2C([H])=C(C([H])=O)C([H])=C([H])C=2OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C1([H])[H]

Computed Properties

  • Exact Mass: 340.15200
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.3
  • Topological Polar Surface Area: 72.4

Experimental Properties

  • Color/Form: Not determined
  • PSA: 72.45000
  • LogP: 1.33670

4'-Formylbenzo-18-crown 6-Ether Security Information

4'-Formylbenzo-18-crown 6-Ether Pricemore >>

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abcr
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4'-Formylbenzo-18-crown 6-Ether Production Method

4'-Formylbenzo-18-crown 6-Ether Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:60835-74-7)4'-Formylbenzo-18-crown 6-Ether
Order Number:A1206293
Stock Status:in Stock
Quantity:25mg/50mg/250mg/100mg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):158.0/253.0/686.0/404.0
Email:sales@amadischem.com

4'-Formylbenzo-18-crown 6-Ether Related Literature

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Amadis Chemical Company Limited
(CAS:60835-74-7)4'-Formylbenzo-18-crown 6-Ether
A1206293
Purity:99%/99%/99%/99%
Quantity:25mg/50mg/250mg/100mg
Price ($):158.0/253.0/686.0/404.0
Email